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Compound of Interest

Compound Name: Calcifediol-d6

Cat. No.: B1530465 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the isotopic purity of commercially

available Calcifediol-d6 (25-hydroxyvitamin D3-d6), a crucial internal standard for the accurate

quantification of vitamin D metabolites in various biological matrices. This document outlines

the typical isotopic enrichment and chemical purity of Calcifediol-d6 from several commercial

suppliers, details the experimental protocols used for its quality control, and visualizes the

relevant metabolic pathways and analytical workflows.

Commercial Availability and Purity Specifications
Calcifediol-d6 is offered by several specialized chemical suppliers. The isotopic enrichment

and chemical purity are critical parameters that ensure its suitability as an internal standard in

mass spectrometry-based assays. The following table summarizes the purity specifications

from various commercial sources.
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Supplier Product Name
Isotopic
Enrichment

Chemical
Purity (HPLC)

CAS Number

MedChemExpres

s

Calcifediol-d6

monohydrate
99.8%[1] 97.5%[1] 78782-98-6

MedChemExpres

s
Calcifediol-d6 Not Specified 98.91%[2] 78782-98-6

MedChemExpres

s
Calcifediol-d6 Not Specified 99.09%[3] 78782-98-6

Sigma-Aldrich

25-

Hydroxyvitamin

D3-

26,26,26,27,27,2

7-d6

monohydrate

≥98 atom % D[4]

[5]
≥97% (CP)[4][5] 78782-98-6

VIVAN Life

Sciences
Calcifediol-d6 Not Specified Not Specified 78782-98-6[6]

Santa Cruz

Biotechnology

Calcifediol -

Labeled d6
Not Specified Not Specified 78782-98-6[7]

Amsbio Calcifediol-D6 Not Specified Not Specified 78782-98-6[8]

Xcess

Biosciences
Calcifediol-D6 Not Specified Not Specified 78782-98-6[9]

Note: "Not Specified" indicates that the information was not readily available on the product's

public datasheet. Researchers should always refer to the lot-specific certificate of analysis for

precise data.

Experimental Protocols for Isotopic Purity
Determination
The isotopic purity of Calcifediol-d6 is primarily determined using two powerful analytical

techniques: Nuclear Magnetic Resonance (NMR) Spectroscopy and Mass Spectrometry (MS).
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These methods provide both qualitative and quantitative information about the extent and

location of deuterium incorporation.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a non-destructive technique that provides detailed structural information,

confirming the position of deuterium labels and quantifying the isotopic enrichment.

Methodology:

Sample Preparation:

Accurately weigh 5-10 mg of Calcifediol-d6.

Dissolve the sample in a suitable deuterated solvent (e.g., chloroform-d, methanol-d4, or

DMSO-d6) to a final volume of approximately 0.5-0.7 mL in a standard 5 mm NMR tube.

The solution should be clear and free of particulate matter.

¹H NMR (Proton NMR) Analysis:

Acquire a quantitative ¹H NMR spectrum on a high-field spectrometer (e.g., 400 MHz or

higher).

The spectrum is used to identify and integrate the signals of residual protons in the

positions intended for deuteration.

The degree of deuteration is calculated by comparing the integral of the residual proton

signals to the integral of a proton signal in a non-deuterated position of the molecule,

which serves as an internal reference.

²H NMR (Deuterium NMR) Analysis:

Acquire a ²H NMR spectrum to directly observe the deuterium signals.

The presence of signals at the expected chemical shifts confirms the successful

incorporation of deuterium at the desired positions (typically at the C26 and C27 methyl

groups).
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Mass Spectrometry (MS)
Mass spectrometry is a highly sensitive technique used to determine the molecular weight of

the deuterated compound and to quantify the distribution of isotopologues. It is often coupled

with a separation technique like liquid chromatography (LC-MS/MS).

Methodology:

Sample Preparation (for LC-MS/MS):

Protein Precipitation: For samples in a biological matrix (e.g., serum or plasma), proteins

are precipitated by adding a water-miscible organic solvent like acetonitrile or methanol.

The sample is vortexed and then centrifuged to pellet the precipitated proteins.

Liquid-Liquid Extraction (LLE): The supernatant from the protein precipitation step is

subjected to LLE to further purify the analyte. A water-immiscible organic solvent, such as

hexane or ethyl acetate, is added, and the mixture is vortexed. The organic layer

containing the Calcifediol-d6 is then separated, evaporated to dryness, and reconstituted

in a suitable solvent for LC-MS/MS analysis.

LC-MS/MS Analysis:

An aliquot of the prepared sample is injected into an LC-MS/MS system.

The system separates Calcifediol-d6 from other components using a C18 reversed-

phase column.

The eluent is introduced into the mass spectrometer, which is typically operated in

electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) positive

mode.

The mass spectrometer is set to monitor the specific mass-to-charge (m/z) ratio of the

deuterated parent ion and its characteristic fragment ions. The isotopic enrichment is

determined by analyzing the distribution of ions corresponding to different numbers of

deuterium atoms.

Visualizations
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Vitamin D Metabolic Pathway
The following diagram illustrates the key steps in the metabolic activation of Vitamin D3,

highlighting the central role of Calcifediol.
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Caption: Metabolic activation of Vitamin D3.

Experimental Workflow for Isotopic Purity Analysis
This workflow outlines the general steps involved in determining the isotopic purity of

Calcifediol-d6 using both NMR and LC-MS/MS.
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Isotopic Purity Analysis Workflow for Calcifediol-d6

Sample Preparation
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Caption: General workflow for isotopic purity analysis.

In conclusion, commercially available Calcifediol-d6 generally exhibits high isotopic

enrichment and chemical purity, making it a reliable internal standard for vitamin D research.

The combination of NMR spectroscopy and mass spectrometry provides a comprehensive

characterization of its isotopic integrity. Researchers should always consult the certificate of

analysis for lot-specific purity data to ensure the accuracy and reliability of their experimental

results.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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